(+/-)-1-[5-Aminomethyl-thiophen-2-yl]-ethanol

• Molecular Formula: C7H11NOS
• Molecular Weight: 157.24 g/mol
• IUPAC Name: 1-[5-(aminomethyl)thiophen-2-yl]ethanol
• InChI: InChI=1S/C7H11NOS/c1-5(9)7-3-2-6(4-8)10-7/h2-3,5,9H,4,8H2,1H3
• InChI Key: UHHIHVKDOAXBEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(S1)CN)O

Description

(+/-)-1-[5-Aminomethyl-thiophen-2-yl]-ethanol is a useful research compound. Its molecular formula is C7H11NOS and its molecular weight is 157.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 400 mg (2.61 mmol) (±)-1-[5-cyano-thiophen-2-yl]-ethanol in 20 ml tetrahydrofuran at 0° C. was added drop-wise 8 ml (8.10 mmol) 1.0M lithium aluminum hydride in tetrahydrofuran. The mixture was refluxed for 1 h., cooled to 0° C., then quenched with methanol added drop-wise. The mixture was diluted with chloroform and washed with water. The resulting emulsion was filtered through Celite and the filtrate layers separated. The organic extract was dried (MgSO4) then concentrated in vacuo to give 310 mg (76%) oil.